Cas no 1823241-41-3 (Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate)

• Product Name: Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate
• CAS No: 1823241-41-3
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• MDL: MFCD21609332
• CID: 2952937
• PubChem ID: 72183247
• Update Time: 2025-06-12

Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-7-bromobenzofuran-2-carboxylate
• ethyl 3-amino-7-bromo-1-benzofuran-2-carboxylate
• ethyl 3-amino-7-bromo-1-benzo[b]furan-2-carboxylate
• YXC24141
• W14949
• 3-Amino-7-bromobenzofuran-2-carboxylic acid ethyl ester
• Ethyl3-amino-7-bromobenzofuran-2-carboxylate
• AKOS022176516
• 1823241-41-3
• CS-0038123
• AS-67866
• Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate

• MDL： MFCD21609332
• Inchi： 1S/C11H10BrNO3/c1-2-15-11(14)10-8(13)6-4-3-5-7(12)9(6)16-10/h3-5H,2,13H2,1H3
• InChI Key： GCAPXACGZIBUJP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(=C(C(=O)OCC)OC=21)N

Computed Properties

• Exact Mass: 282.98441g/mol
• Monoisotopic Mass: 282.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.5

Additional information on Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate

Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate (CAS No. 1823241-41-3): A Comprehensive Overview

Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate (CAS No. 1823241-41-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including as a building block in the synthesis of bioactive molecules and as an intermediate in drug discovery processes.

The chemical structure of Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate consists of a benzofuran core with an ethyl ester group, an amino group, and a bromine substituent. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for further exploration. The benzofuran moiety is known for its stability and ability to form hydrogen bonds, which can enhance the compound's biological activity and solubility.

Recent studies have highlighted the pharmacological potential of compounds containing the benzofuran scaffold. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that benzofuran derivatives exhibit significant anti-inflammatory and antioxidant properties. These findings suggest that Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate could be a valuable starting point for developing new therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its potential as a therapeutic agent, Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate has been explored as an intermediate in the synthesis of more complex molecules. The amino group and bromine substituent provide multiple points of functionalization, allowing for the introduction of various substituents to modulate the compound's properties. This flexibility is crucial in drug discovery, where fine-tuning the structure can significantly impact the efficacy and selectivity of a drug candidate.

The synthesis of Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate typically involves multi-step processes, including the formation of the benzofuran core, introduction of the amino group, and bromination. A recent paper in Organic Letters described an efficient route to synthesize this compound using palladium-catalyzed cross-coupling reactions. This method not only improves yield but also reduces the environmental impact by minimizing waste generation.

From a pharmaceutical development perspective, Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate has shown promise in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. These results indicate that it could be further optimized to develop potent and selective inhibitors for therapeutic use.

The safety profile of Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate is another critical aspect that has been evaluated in recent research. Toxicity studies have shown that it exhibits low cytotoxicity at therapeutic concentrations, suggesting a favorable safety margin. However, further investigations are necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, Ethyl 3-Amino-7-Bromo-1-Benzofuran-2-Carboxylate (CAS No. 1823241-41-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable asset for developing new therapeutic agents and advancing our understanding of disease mechanisms. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of innovative treatments for various medical conditions.